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Compound of Interest

Compound Name: LS-75

Cat. No.: B042276 Get Quote

An in-depth analysis of publicly available data reveals limited information regarding a

compound designated as LS-75. While a chemical entity with this identifier is available from

commercial suppliers, extensive scientific literature detailing its novelty, mechanism of action,

and biological activity is not readily accessible. This guide provides a summary of the available

information and highlights the areas where data is currently lacking.

Chemical and Physical Properties of LS-75
A compound designated as LS-75 is cataloged with the CAS number 885-70-1. Its fundamental

chemical properties are summarized below.

Property Value Reference

CAS Number 885-70-1 [1]

Molecular Formula C₁₂H₉N₃O [1]

Molecular Weight 211.22 g/mol [1]

Purity ≥98% [1]

Computational Chemistry Data
Computational predictions provide some insight into the physicochemical properties of the LS-
75 compound.
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Parameter Predicted Value Reference

TPSA (Topological Polar

Surface Area)
54.02 Å² [1]

LogP (Octanol-Water Partition

Coefficient)
2.3909 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 2 [1]

Rotatable Bonds 0 [1]

Novelty and Mechanism of Action
Currently, there is no publicly available scientific literature that describes the novelty or the

specific mechanism of action of the LS-75 compound (CAS 885-70-1). Drug development is a

complex process, and new compounds are continuously being investigated. However, without

published research, any claims regarding the innovative aspects of LS-75 would be

speculative.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and defined signaling pathways associated with the LS-75
compound are not available in the public domain. As such, the creation of diagrams for

signaling pathways, experimental workflows, or logical relationships is not possible at this time.

In conclusion, while the basic chemical identity of a compound labeled LS-75 is known, a

comprehensive understanding of its biological significance and novelty awaits further research

and publication in peer-reviewed scientific journals. Researchers and drug development

professionals interested in this compound would need to conduct their own investigations to

elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.chemscene.com/885-70-1.html
https://www.chemscene.com/885-70-1.html
https://www.chemscene.com/885-70-1.html
https://www.chemscene.com/885-70-1.html
https://www.chemscene.com/885-70-1.html
https://www.benchchem.com/product/b042276?utm_src=pdf-body
https://www.benchchem.com/product/b042276?utm_src=pdf-body
https://www.benchchem.com/product/b042276?utm_src=pdf-body
https://www.benchchem.com/product/b042276?utm_src=pdf-body
https://www.benchchem.com/product/b042276?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemscene.com [chemscene.com]

To cite this document: BenchChem. [understanding the novelty of LS-75 compound].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042276#understanding-the-novelty-of-ls-75-
compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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